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Introduction

(+)-Cevimeline hydrochloride hemihydrate is a cholinergic agonist that specifically binds to
and activates M1 and M3 muscarinic receptors.[1][2][3][4] Marketed under the trade name
Evoxac®), it is primarily used to treat xerostomia (dry mouth) associated with Sjégren’s
syndrome by stimulating salivary gland secretions.[1][3] As a quinuclidine derivative of
acetylcholine, its precise and consistent dissolution is critical for ensuring accurate and
reproducible results in both in vitro and in vivo experimental settings.[5][6] This document
provides a detailed protocol for the solubilization of (+)-Cevimeline hydrochloride
hemihydrate and summarizes its key physicochemical and biological properties.

Physicochemical Properties

o Chemical Name: (2R,5R)-2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane]
hydrochloride hemihydrate[7]
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Molecular Formula: C10H17NOS - HCI - %2H20[5][7][8]

Molecular Weight: 244.79 g/mol [7][8]

Appearance: White to off-white crystalline powder[7][8]

Melting Point: 201-203°C[7][8]

Solubility Data

(+)-Cevimeline hydrochloride hemihydrate exhibits high solubility in agueous and polar
organic solvents. The following table summarizes its solubility in common laboratory solvents.

Molar
Solvent Solubility Concentration Notes Reference
(Approx.)
Water > 50 mg/mL =204 mM Very soluble. [5]
May require
DMSO 100 mg/mL 408.5 mM ultrasonicationto  [5]
fully dissolve.
May require

ultrasonication to
PBS (pH 7.2) 100 mg/mL 408.5 mM ] [519]
achieve a clear

solution.
Ethanol 40 mg/mL 163.4 mM Freely soluble. [4]
Chloroform Freely Soluble Not specified - [718]
) Virtually )
Diethyl Ether Not applicable - [718]
Insoluble

Experimental Protocols

4.1. Protocol for Preparing In Vitro Stock Solutions
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This protocol is suitable for preparing concentrated stock solutions for use in cell culture and
other in vitro assays.

4.1.1. Materials

e (+)-Cevimeline hydrochloride hemihydrate (powder)

o Dimethyl sulfoxide (DMSO), anhydrous

o Sterile deionized water (H20)

 Sterile conical tubes (1.5 mL, 15 mL, or 50 mL)

o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

o \ortex mixer

o Water bath sonicator

4.1.2. Procedure for High-Concentration Stock (100 mg/mL in DMSO)

e Weighing: Tare a sterile conical tube on a calibrated analytical balance. Carefully weigh the
desired amount of (+)-Cevimeline hydrochloride hemihydrate powder into the tube.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a final
concentration of 100 mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of
DMSO to 100 mg of the compound.

e Dissolution: Cap the tube tightly and vortex for 30-60 seconds.

e Sonication (if necessary): If the compound does not fully dissolve, place the tube in a water
bath sonicator. Sonicate in short bursts of 2-5 minutes until the solution is clear.[5] Avoid
overheating the sample.

o Sterilization & Storage: While the DMSO stock is typically sterile, it can be filtered through a
0.22 um syringe filter for applications requiring absolute sterility. Aliquot the stock solution
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into smaller, single-use sterile tubes to minimize freeze-thaw cycles. Store stock solutions at
-20°C for up to one month or at -80°C for up to six months.[5][9]

4.1.3. Procedure for Aqueous Stock (=50 mg/mL in Water)

» Weighing: Weigh the desired amount of (+)-Cevimeline hydrochloride hemihydrate into a
sterile conical tube.

o Solvent Addition: Add the appropriate volume of sterile deionized water to achieve the target
concentration (e.g., 50 mg/mL).

» Dissolution: Cap and vortex thoroughly. The compound is very soluble in water and should
dissolve readily.[7][8]

e Storage: It is strongly recommended to prepare aqueous solutions fresh for each
experiment. Do not store aqueous solutions for more than one day.[10]

4.2. Protocol for Preparing In Vivo Formulations

This protocol describes the preparation of a solution suitable for administration in animal
models. The use of co-solvents is common to ensure stability and bioavailability.

4.2.1. Materials

e (+)-Cevimeline hydrochloride hemihydrate
e DMSO

 PEG300

e Tween-80

o Saline (0.9% NaCl), sterile

 Sterile tubes and labware

4.2.2. Procedure for Co-Solvent Formulation (e.g., for 22.5 mg/mL) This method is based on a
common vehicle for delivering compounds in vivo.[5]
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o Prepare Co-Solvent Mixture: In a sterile tube, prepare the vehicle by mixing the solvents in
the following volumetric ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

« Initial Dissolution: Weigh the required amount of (+)-Cevimeline hydrochloride
hemihydrate into a separate sterile tube. Add the 10% DMSO volume first and mix or
sonicate briefly to dissolve the compound.

o Sequential Addition: Add the PEG300, followed by the Tween-80, and finally the saline. Mix
thoroughly after the addition of each solvent to maintain a clear solution.

o Final Check: Ensure the final solution is clear and free of precipitation before use. This
formulation should be prepared fresh before each administration.

Mechanism of Action & Signaling Pathway

Cevimeline is a muscarinic agonist that binds to M1 and M3 receptors, which are coupled to
Gq/11 proteins.[1][11] Upon activation, the Gag subunit stimulates phospholipase C (PLC),
which then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary
messengers: inositol 1,4,5-trisphosphate (IPs) and diacylglycerol (DAG).[1][11] IP3 binds to its
receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium
(Caz*), which is the key event leading to increased glandular secretion.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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